(2S)-1-azido-3-methoxypropan-2-ol

• IUPAC Name: (2S)-1-azido-3-methoxypropan-2-ol
• InChI: InChI=1S/C4H9N3O2/c1-9-3-4(8)2-6-7-5/h4,8H,2-3H2,1H3/t4-/m0/s1
• InChI Key: VZVMAEBIUHGEOM-BYPYZUCNSA-N
• Canonical SMILES: COCC(CN=[N+]=[N-])O
• Isomeric SMILES: COC[C@H](CN=[N+]=[N-])O
• Molecular Formula: C4H9N3O2
• DSSTOX Substance ID: DTXSID801288120
• Molecular Weight: 131.13 g/mol
• CAS RN: 1807901-45-6

Description

(2S)-1-azido-3-methoxypropan-2-ol, also known as 2S-Azidopropanol, is a chemical compound with a wide range of applications in the fields of science and engineering. It is a colorless liquid with a low boiling point of -15°C and a low vapor pressure. The compound is soluble in organic solvents, such as ethanol, methanol, and dimethyl sulfoxide (DMSO). It is also miscible with water, making it a useful reagent for a variety of reactions.

Scientific Research Applications

(2S)-1-azido-3-methoxypropan-2-olanol has been used in a variety of scientific research applications, including the synthesis of azide-containing compounds, the synthesis of polymers, and the synthesis of peptide-linked azide-containing compounds. It has also been used in the preparation of arylazide-containing compounds and in the synthesis of polymeric materials.

Mechanism of Action

The mechanism of action of 2S-azidopropanol is not fully understood. However, it is believed that the molecule reacts with certain functional groups, such as amines, to form azide-containing compounds. This reaction is believed to involve a nucleophilic attack of the azide on the functional group, followed by an intramolecular cyclization to form the azide-containing compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2S-azidopropanol have not been studied in detail. However, it is known that it is metabolized in the body, and that it can be toxic in high concentrations. The compound is also known to be an irritant to the skin, eyes, and respiratory tract, and it should be handled with care.

Advantages and Limitations for Lab Experiments

2S-azidopropanol has several advantages and limitations for use in laboratory experiments. One advantage is that it is easily synthesized and can be used in a variety of reactions, making it a versatile reagent. Another advantage is that the compound is relatively stable and can be stored for long periods of time. However, it is also toxic and can be corrosive to certain materials, so it should be handled with care.

Future Directions

There are a number of potential future directions for the use of 2S-azidopropanol. These include its use in the synthesis of more complex azide-containing compounds, such as polymers and peptides, as well as its use in the preparation of arylazide-containing compounds. Additionally, further research into the biochemical and physiological effects of the compound could be beneficial. Finally, further studies into the mechanism of action of the compound could be useful in understanding its potential toxicity and other safety concerns.